N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide

• IUPAC Name: N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C13H16N4O/c1-9(12-8-15-17(3)10(12)2)16-13(18)11-4-6-14-7-5-11/h4-9H,1-3H3,(H,16,18)
• InChI Key: YGPFFMUIRBQETR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)C(C)NC(=O)C2=CC=NC=C2
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol

Description

N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that plays a crucial role in regulating cellular functions, including energy metabolism, calcium homeostasis, and apoptosis. DPA-714 has been widely used in scientific research to investigate the role of TSPO in various biological processes.

Mechanism of Action

N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide binds selectively to TSPO, which is located on the outer mitochondrial membrane. Binding of N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide to TSPO results in the modulation of various cellular functions, including energy metabolism, calcium homeostasis, and apoptosis. TSPO is also involved in the regulation of the immune response and inflammation.
Biochemical and Physiological Effects:
N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide has been shown to have various biochemical and physiological effects. In neuroimaging, N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide has been used to image TSPO expression in the brain, which is upregulated in various neurological disorders. Inflammation is also associated with TSPO expression, and N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide has been used to investigate the role of TSPO in inflammation. Finally, TSPO expression is upregulated in various cancers, and N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide has been used to investigate the role of TSPO in cancer.

Advantages and Limitations for Lab Experiments

N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide has several advantages for use in lab experiments. It is a selective ligand for TSPO, which allows for the specific targeting of TSPO in various biological processes. N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide has also been used as a radiotracer in neuroimaging studies, which allows for the non-invasive imaging of TSPO expression in the brain. However, there are also limitations to the use of N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide in lab experiments. It has a relatively short half-life, which limits its use in long-term studies. Additionally, N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide has a relatively low binding affinity for TSPO, which may limit its sensitivity in certain experiments.

Future Directions

There are several future directions for the use of N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide in scientific research. One potential direction is the investigation of the role of TSPO in neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease. TSPO expression is upregulated in these diseases, and N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide could be used to investigate the underlying mechanisms. Another potential direction is the investigation of the role of TSPO in cancer. TSPO expression is upregulated in various cancers, and N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide could be used to investigate the potential use of TSPO as a therapeutic target. Finally, the development of new ligands with higher binding affinity and longer half-lives could improve the sensitivity and versatility of TSPO imaging in various biological processes.

Synthesis Methods

N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide can be synthesized using a multi-step process. The first step involves the reaction of 4-cyanopyridine with 1,5-dimethylpyrazole in the presence of a base to form 4-(1,5-dimethylpyrazol-4-yl)pyridine. The second step involves the reaction of 4-(1,5-dimethylpyrazol-4-yl)pyridine with ethyl chloroformate in the presence of a base to form N-ethyl-4-(1,5-dimethylpyrazol-4-yl)pyridine-2-carboxamide. The final step involves the reaction of N-ethyl-4-(1,5-dimethylpyrazol-4-yl)pyridine-2-carboxamide with 1-(2-aminobenzoyl)-N-methylpiperazine in the presence of a base to form N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide.

Scientific Research Applications

N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide has been used in various scientific research applications, including neuroimaging, inflammation, and cancer. In neuroimaging, N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide has been used as a radiotracer to image TSPO expression in the brain. TSPO expression is upregulated in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Inflammation is also associated with TSPO expression, and N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide has been used to investigate the role of TSPO in inflammation. Finally, TSPO expression is also upregulated in various cancers, and N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-4-carboxamide has been used to investigate the role of TSPO in cancer.